tert-Butyl 6-chloro-3-iodo-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 6-chloro-3-iodoindole-1-carboxylate
• InChI: InChI=1S/C13H13ClINO2/c1-13(2,3)18-12(17)16-7-10(15)9-5-4-8(14)6-11(9)16/h4-7H,1-3H3
• InChI Key: RMNYTKCIIXURNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C2=C1C=C(C=C2)Cl)I
• Molecular Formula: C13H13ClINO2
• DSSTOX Substance ID: DTXSID60743880
• Molecular Weight: 377.60 g/mol
• CAS RN: 868694-20-6

Description

Tert-Butyl 6-chloro-3-iodo-1H-indole-1-carboxylate (TIBC) is a chemical compound that has been extensively studied in recent years due to its unique properties and potential applications in scientific research. TIBC is an organoiodine compound that is derived from the indole family of compounds, which are known for their ability to act as ligands in a variety of chemical reactions. TIBC has a wide range of applications, including in the synthesis of pharmaceuticals, pesticides, and other organic compounds. In addition, TIBC has been used in the study of biochemical and physiological processes, as well as in the development of novel laboratory experiments.

Scientific Research Applications

Synthesis of Complex Organic Compounds

Research demonstrates the application of tert-butyl indole-carboxylate derivatives in synthesizing complex organic compounds. For instance, the palladium-catalyzed intramolecular iminoannulation of tert-butylimines, derived from N-substituted 2-bromo-1H-indole-3-carboxaldehydes, has been used to produce various gamma-carboline derivatives (Zhang & Larock, 2003). Similarly, tert-butyl 1-hydroxy-2-methyl-6-trifluoromethyl-1H-indole-3-carboxylate acted as a catalyst for the selective aerobic oxidation of allylic and benzylic alcohols, illustrating its role in facilitating chemical reactions (Shen et al., 2012).

Development of Heterocyclic Carboxylic Acids

The tert-butyl esters of various heterocyclic carboxylic acids, including indole-5-carboxylic acid, have been successfully synthesized, demonstrating the versatility of tert-butyl indole-carboxylate in developing diverse chemical structures (Fritsche, Deguara, & Lehr, 2006).

Chemical Structure Analysis

Research on the tert-butyl bound carboxylate group within indole compounds has provided insights into the molecular structure and crystal packing of these compounds. Studies like these contribute to a deeper understanding of chemical interactions and molecular configurations (Thenmozhi et al., 2009).

Catalytic and Synthetic Reactions

The use of tert-butyl indole-carboxylate derivatives in catalytic and synthetic reactions is significant. For instance, the reaction of tert-butyl esters with non-nucleophilic N-heterocycles and anilides in the presence of di-tert-butyl dicarbonate highlights their role in facilitating complex chemical transformations (Umehara, Ueda, & Tokuyama, 2016).

Synthesis of Biological Compounds

Tert-butyl indole-carboxylate derivatives have been used in the synthesis of biologically active compounds. This includes the preparation of tert-butyl esters of cephalosporin derivatives and the exploration of their biological activities (Vorona et al., 2007).

Mechanism of Action

Target of Action

Tert-Butyl 6-chloro-3-iodo-1H-indole-1-carboxylate is an indole derivative . Indole derivatives are known to interact with multiple receptors in the body, making them valuable for the development of new therapeutic agents . .

Mode of Action

Indole derivatives are known to interact with their targets through various non-covalent interactions. These interactions can lead to changes in the function of the target proteins, thereby exerting their biological effects.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that these compounds may affect multiple biochemical pathways.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.

Action Environment

It is known that factors such as temperature and ph can influence the activity and stability of many compounds .